Cas no 1251570-84-9 ((s)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate)

• Product Name: (s)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate
• CAS No: 1251570-84-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5291266
• Update Time: 2025-05-23

(s)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (s)-tert-butyl 3-butyrylpyrrolidine-1-carboxylate
• (s)-tert-butyl3-butyrylpyrrolidine-1-carboxylate
• tert-butyl (3S)-3-butanoylpyrrolidine-1-carboxylate
• (S)-3-butanoyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-(1-oxobutyl)-, 1,1-dimethylethyl ester, (3S)-
• (s)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-5-6-11(15)10-7-8-14(9-10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： XXAWATJYDLBUQI-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(CCC)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (s)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate

Introduction to (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate (CAS No. 1251570-84-9)

(S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate, with the CAS number 1251570-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of chiral pyrrolidine derivatives, which are widely recognized for their potential in the synthesis of biologically active molecules. The unique structural features of this compound, particularly its stereogenic center and the presence of both tert-butyl and butyryl groups, make it a valuable intermediate in the creation of complex pharmacophores.

The tert-butyl group in the molecule contributes to its stability and lipophilicity, which are crucial properties for many drug candidates. This group also enhances the compound's interaction with biological targets, making it an attractive building block for medicinal chemists. The 3-butyrylpyrrolidine-1-carboxylate moiety, on the other hand, introduces a carboxylate functionality that can be further modified to achieve specific pharmacological properties. This versatility makes (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate a versatile tool in the development of novel therapeutic agents.

In recent years, there has been a growing interest in chiral compounds due to their role in producing enantiomerically pure drugs. Enantiomers are molecules that are mirror images of each other and can exhibit different biological activities. The (S)-configuration of Tert-butyl 3-butyrylpyrrolidine-1-carboxylate ensures that the compound is enantiomerically pure, which is essential for achieving predictable and consistent pharmacological effects. This purity is particularly important in clinical settings where the presence of impurities can lead to adverse effects or reduced efficacy.

The pharmaceutical industry has been actively exploring new ways to utilize chiral pyrrolidine derivatives in drug development. One area of interest is their use as ligands in enzyme inhibition studies. Pyrrolidine derivatives have shown promise as inhibitors of various enzymes involved in metabolic pathways, including those implicated in cancer, inflammation, and neurodegenerative diseases. The structural flexibility of (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate allows for the design of molecules that can precisely target these enzymes, thereby modulating their activity and potentially treating associated diseases.

Recent studies have highlighted the potential of this compound in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often overactive in cancer cells. By designing molecules that can inhibit specific kinases, researchers aim to disrupt these pathways and induce apoptosis or cell cycle arrest. The tert-butyl and butyryl groups in (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate provide a scaffold that can be modified to interact with the active site of kinases, making it a promising candidate for further investigation.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. Pyrrolidine derivatives have been found to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders. The chiral nature of (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate ensures that it can interact with CNS receptors in a specific manner, potentially leading to more effective treatments with fewer side effects. Researchers are exploring its potential as an intermediate in the synthesis of drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of a chiral auxiliary, which is then used to introduce the (S)-configuration at the stereogenic center. The subsequent steps involve introducing the tert-butyl and butyryl groups while maintaining stereochemical integrity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The growing body of research on chiral pyrrolidine derivatives underscores their importance in modern drug discovery. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in precise ways. (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate stands out as a versatile intermediate that has opened up new avenues for therapeutic innovation. Its unique structural features and stereochemical purity make it an invaluable tool for medicinal chemists working on next-generation drugs.

In conclusion, (S)-Tert-butyl 3-butyrylpyrrolidine-1-carboxylate (CAS No. 1251570-84-9) is a promising compound with significant potential in pharmaceutical research and development. Its chiral nature, combined with its structural versatility, makes it an excellent candidate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.